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Compound of Interest

Compound Name: pyridine;sulfate

Cat. No.: B1619439

For Researchers, Scientists, and Drug Development Professionals

The pyridine-sulfur trioxide complex is a versatile and widely utilized reagent in organic
synthesis, primarily as a mild sulfonating agent and an activator in oxidation reactions. This
guide provides an in-depth overview of its physical properties, supported by experimental data
and protocols, to facilitate its effective use in research and development.

Core Physical Properties

The pyridine-sulfur trioxide complex is a colorless to white or beige crystalline solid.[1][2] It is
an adduct formed between the Lewis base pyridine and the Lewis acid sulfur trioxide.[3][4] The
complex is known for its hygroscopic nature and sensitivity to moisture.[5][6]

Tabulated Physical Data

For ease of reference and comparison, the key physical properties of the pyridine-sulfur trioxide
complex are summarized in the table below.
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Property Value References

Molecular Formula CsHsNOsS [718]

Molecular Weight 159.16 g/mol [7]
White to off-white or beige

Appearance ) ) [1112119]
crystalline solid/powder

Melting Point 154-170 °C

Boiling Point 115.3 °C at 760 mmHg [2][7]
Soluble in polar organic

N solvents such as DMSO,

Solubility [1][6]
acetone, THF, and CH2Cl2.
Reacts with water.

Bulk Density 600 kg/m 3 [6][10]

Flash Point 20 °C [2][7]

Autoignition Temperature >350 °C [6][10]

Structural and Spectroscopic Characterization

The structural integrity and purity of the pyridine-sulfur trioxide complex are critical for its

reactivity and are typically confirmed using various spectroscopic techniques.

Vibrational Spectroscopy (FT-IR and FT-Raman)

Fourier-transform infrared (FT-IR) and FT-Raman spectroscopy are powerful tools for

characterizing the vibrational modes of the pyridine-sulfur trioxide complex.

Key Spectral Features:

» Pyridine Ring Stretching: Bands in the region of 1600-1300 cm~? are characteristic of the

pyridine ring. For the complex, these are observed around 1552 cm~* and 1201 cm~* in the
IR spectrum, and 1549 cm~1, 1281 cm~1, 1262 cm~1, and 1180 cm~! in the Raman

spectrum.[11]

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.chemsrc.com/en/cas/26412-87-3_1028625.html
https://pubchem.ncbi.nlm.nih.gov/compound/Sulfur-trioxide-pyridine
https://www.chemsrc.com/en/cas/26412-87-3_1028625.html
https://www.guidechem.com/encyclopedia/pyridine-sulfur-trioxide-dic373001.html
https://www.lifechempharma.com/product/sulfur-trioxide-pyridine-complex/
https://www.thermofisher.com/order/catalog/product/A12202.0B
https://www.lifechempharma.com/product/sulfur-trioxide-pyridine-complex/
https://www.chemsrc.com/en/cas/26412-87-3_1028625.html
https://www.guidechem.com/encyclopedia/pyridine-sulfur-trioxide-dic373001.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB9284694_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9284694_EN.htm
https://www.merckmillipore.com/FR/en/product/Sulfur-trioxide-pyridine-complex,MDA_CHEM-818112
https://www.lifechempharma.com/product/sulfur-trioxide-pyridine-complex/
https://www.chemsrc.com/en/cas/26412-87-3_1028625.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB9284694_EN.htm
https://www.merckmillipore.com/FR/en/product/Sulfur-trioxide-pyridine-complex,MDA_CHEM-818112
https://www.researchgate.net/publication/230263050_Spectroscopic_investigations_and_computational_study_of_sulfur_trioxide-pyridine_complex
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e C-H Stretching: The C-H stretching modes of the pyridine ring are typically found in the
3000-3100 cm~1 region.[11] For this complex, they appear at 3078 cm~t and 3015 cm~1in
the IR spectrum and 3075 cm~1 in the Raman spectrum.[11]

e SOs Group Vibrations: The characteristic vibrations of the SOs group are also observable,
providing evidence of complex formation.

A detailed computational and experimental spectroscopic investigation has been reported,
providing a comprehensive analysis of the vibrational wavenumbers.[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are used to confirm the structure of the pyridine ring within the
complex. Spectral data for the pyridine-sulfur trioxide complex is available in various
databases.[8][12]

Experimental Protocols
Synthesis of Pyridine-Sulfur Trioxide Complex

Several methods for the synthesis of the pyridine-sulfur trioxide complex have been reported. A
common and effective laboratory-scale preparation involves the reaction of pyridine with
chlorosulfonic acid.

Protocol 1: Synthesis from Pyridine and Chlorosulfonic Acid[13]

o Reaction Setup: A solution of dry pyridine in dry dimethylformamide (DMF) is prepared in a
three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a
thermometer. The flask is cooled to -10 °C using an appropriate cooling bath.

» Addition of Chlorosulfonic Acid: Chlorosulfonic acid is added dropwise to the cooled pyridine
solution with vigorous stirring, maintaining the temperature below 0 °C.

e Reaction: The resulting clear solution is stirred for an additional 10 minutes at room
temperature.

« Isolation: The reaction mixture is filtered, and the collected precipitate is washed sequentially
with ice-cold water, ice-cold saturated sodium bicarbonate solution, and again with ice-cold
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water until the pH of the filtrate is neutral.

e Drying: The precipitate is then washed with cold ethanol, cold toluene, and cold
dichloromethane. The final product is thoroughly dried under high vacuum.

It is crucial to use the freshly prepared complex, as it can degrade over time.[5] The quality of
the starting materials, particularly the absence of moisture, is critical for obtaining a high-purity
product.[14]

Diagram: Synthesis Workflow of Pyridine-Sulfur Trioxide Complex
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Caption: Workflow for the synthesis of the pyridine-sulfur trioxide complex.

Spectroscopic Analysis Protocol
FT-IR/FT-Raman Spectroscopy[15]

e Sample Preparation: For FT-IR, a small amount of the complex is typically mixed with KBr
and pressed into a pellet. For FT-Raman, the crystalline sample can be analyzed directly.

e Instrumentation: A Bruker IFS 66v FT-IR/FT-Raman spectrometer or a similar instrument can
be used.

o Data Acquisition:

o FT-IR: Spectra are recorded in the 4000-400 cm~1 range.
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o FT-Raman: A Nd:YAG laser operating at 1064 nm is used for excitation. Spectra are
collected over a suitable range.

o Data Analysis: The obtained spectra are analyzed for characteristic peaks corresponding to
the pyridine ring and SOs group vibrations.

Applications in Drug Development and Organic
Synthesis

The pyridine-sulfur trioxide complex is a valuable reagent in various synthetic transformations,
including:

Sulfation of Alcohols: It is widely used for the sulfation of primary and secondary alcohols.[3]
[16]

» Parikh-Doering Oxidation: It serves as an activating electrophile in the Parikh-Doering
oxidation, which converts primary and secondary alcohols to aldehydes and ketones,
respectively.[6][17]

» Sulfonation Reactions: It is an effective agent for the sulfonation of various organic
molecules, including pyrroles and furans.[3][17]

» Synthesis of Pharmaceutical Intermediates: Its role as a sulfonating agent is crucial in the
synthesis of various drug intermediates.[1][18]

Diagram: Formation of the Pyridine-Sulfur Trioxide Complex
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Caption: Lewis acid-base reaction forming the pyridine-sulfur trioxide complex.

Safety and Handling

The pyridine-sulfur trioxide complex is a corrosive substance that can cause severe skin burns
and eye damage.[1][10] It is also harmful if swallowed.[10] Appropriate personal protective
equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this
compound. It should be stored in a cool, dry, well-ventilated area away from incompatible
substances, particularly water, due to its reactivity.[2][19] Storage under an inert atmosphere is
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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